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Abstract
Nonaethylene glycol (NEG), a member of the polyethylene glycol (PEG) family, is a

hydrophilic polymer with a defined structure consisting of nine repeating ethylene glycol units.

Its precise chain length and resulting physicochemical properties make it a valuable compound

in various scientific and industrial applications, including as a linker in drug conjugates, a

surfactant, and a component in the synthesis of more complex polymers. This guide provides

an in-depth overview of the molecular structure, physicochemical properties, and relevant

experimental protocols for the synthesis and analysis of nonaethylene glycol.

Molecular Structure and Formula
Nonaethylene glycol is a polyether diol with the molecular formula C18H38O10[1][2][3]. The

structure consists of a chain of nine ethylene oxide units terminated by hydroxyl groups.

The IUPAC name for nonaethylene glycol is 2-[2-[2-[2-[2-[2-[2-[2-(2-

hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol[1]. Other synonyms

include 3,6,9,12,15,18,21,24-Octaoxahexacosane-1,26-diol and HO-PEG-9-OH[1].

Molecular Structure Visualization:
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Caption: Chemical structure of nonaethylene glycol.

Physicochemical Properties
The quantitative physicochemical properties of nonaethylene glycol are summarized in the

table below. These properties are crucial for its application in various experimental and

industrial settings.

Property Value Reference

Molecular Formula C18H38O10

Molecular Weight 414.49 g/mol

Appearance
White to off-white powder or

lump

Melting Point 26 °C

Boiling Point Not available

Density Not available

Purity ≥ 95% (GC)

Refractive Index (n20D) 1.46

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor

Count
10

Topological Polar Surface Area 114 Å²

Rotatable Bond Count 25
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Experimental Protocols
Synthesis of Nonaethylene Glycol
A common method for the synthesis of monodisperse polyethylene glycols like nonaethylene
glycol is the Williamson ether synthesis. This involves the reaction of a metal salt of a shorter

PEG chain with a tosylated derivative of another PEG chain.

Illustrative Synthesis Workflow:
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Caption: Williamson ether synthesis of nonaethylene glycol.

A specific protocol for a similar PEG synthesis involves reacting the monosodium salt of

triethylene glycol with the ditosylate of triethylene glycol in a solvent such as tetrahydrofuran.

The resulting product mixture can then be purified to isolate nonaethylene glycol.

Analytical Methods
The purity and identity of nonaethylene glycol are typically assessed using chromatographic

and spectroscopic techniques.

3.2.1. Gas Chromatography (GC)

Gas chromatography with a flame ionization detector (GC-FID) is a standard method for

determining the purity of polyethylene glycols.

General GC Protocol Outline:
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Sample Preparation: Dissolve a known amount of the nonaethylene glycol sample in a

suitable solvent (e.g., methanol or water).

Standard Preparation: Prepare standard solutions of known concentrations of nonaethylene
glycol and any potential impurities (e.g., shorter or longer PEG oligomers).

GC System: Utilize a gas chromatograph equipped with a capillary column suitable for the

analysis of glycols (e.g., a wax-type column).

Operating Conditions:

Injector Temperature: Typically around 250 °C.

Detector Temperature (FID): Typically around 250-300 °C.

Oven Temperature Program: A temperature ramp is often employed, for example, starting

at a lower temperature and increasing to a higher temperature to ensure the elution of all

components.

Carrier Gas: Helium or hydrogen at a constant flow rate.

Analysis: Inject the sample and standard solutions into the GC system. Identify and quantify

the nonaethylene glycol peak based on its retention time and peak area relative to the

standards.

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for the structural elucidation of nonaethylene
glycol.

¹H NMR: The proton NMR spectrum will show characteristic signals for the hydroxyl end-

groups and the repeating ethylene oxide units. The integration of these signals can be used

to confirm the chain length.

¹³C NMR: The carbon NMR spectrum will provide information on the different carbon

environments within the molecule, further confirming its structure.

Logical Relationship of Analytical Data:
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Caption: Analytical workflow for nonaethylene glycol characterization.

Applications in Research and Development
Nonaethylene glycol's defined structure and biocompatibility make it a valuable tool in several

research and development areas:

Drug Delivery: As a discrete length PEG linker, it can be used to connect a therapeutic agent

to a targeting moiety in antibody-drug conjugates (ADCs) or other targeted drug delivery

systems. The hydrophilic nature of the PEG chain can improve the solubility and

pharmacokinetic profile of the conjugate.

Bioconjugation: The terminal hydroxyl groups can be readily functionalized to allow for

covalent attachment to proteins, peptides, and other biomolecules.

Surface Modification: Nonaethylene glycol can be used to modify surfaces to reduce non-

specific protein adsorption, a critical requirement for biomedical implants and diagnostic

devices.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1679837?utm_src=pdf-body-img
https://www.benchchem.com/product/b1679837?utm_src=pdf-body
https://www.benchchem.com/product/b1679837?utm_src=pdf-body
https://www.benchchem.com/product/b1679837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Surfactants and Emulsifiers: Due to its amphiphilic nature (hydrophilic PEG chain and

potential for hydrophobic modification at the ends), it can act as a non-ionic surfactant.

Safety and Handling
Nonaethylene glycol is generally considered to have low toxicity. However, as with any

chemical, appropriate safety precautions should be taken. It may cause skin and eye irritation.

It is recommended to handle it in a well-ventilated area and to use personal protective

equipment such as gloves and safety glasses. For detailed safety information, refer to the

material safety data sheet (MSDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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